Cas no 254732-51-9 (2-Chloro-3-(trifluoromethyl)quinoxaline)

2-Chloro-3-(trifluoromethyl)quinoxaline is a fluorinated quinoxaline derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl and chloro substituents enhance reactivity, making it a versatile intermediate for synthesizing biologically active compounds. The electron-withdrawing properties of the trifluoromethyl group improve metabolic stability and binding affinity in target molecules. This compound is particularly valuable in the development of heterocyclic scaffolds for medicinal chemistry, offering precise functionalization opportunities. High purity and consistent quality ensure reliable performance in cross-coupling reactions and nucleophilic substitutions. Its stability under various reaction conditions further underscores its suitability for advanced synthetic applications.

2-Chloro-3-(trifluoromethyl)quinoxaline structure

254732-51-9 structure

Product Name:2-Chloro-3-(trifluoromethyl)quinoxaline

CAS No:254732-51-9

MF:C₉H₄ClF₃N₂

MW:232.589671134949

MDL:MFCD00243891

CID:851922

PubChem ID:736421

Update Time:2025-10-15

2-Chloro-3-(trifluoromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(trifluoromethyl)quinoxaline
- AC1LEI33
- AC1Q4JGG
- CBDivE_012686
- chlorotrifluoromethylquinoxaline
- CTK0I6735
- AB00075866-01
- doi:10.14272/DSMMAQWRRJQVTQ-UHFFFAOYSA-N.2
- 2-CHLORO-3-(TRIFLUOROMETHYL) QUINOXALINE
- 10J-003
- 254732-51-9
- AKOS000265478
- CS-0155914
- DTXCID90304084
- doi:10.14272/DSMMAQWRRJQVTQ-UHFFFAOYSA-N.1
- HMS1579N01
- DTXSID80353021
- 10.14272/DSMMAQWRRJQVTQ-UHFFFAOYSA-N.1
- MFCD00243891
- 2-Chloro-3-(trifluoromethyl)quinoxaline, AldrichCPR
- Quinoxaline, 2-chloro-3-(trifluoromethyl)-
- ALBB-019455
- SCHEMBL1258656
- MDL： MFCD00243891
- Inchi： 1S/C9H4ClF3N2/c10-8-7(9(11,12)13)14-5-3-1-2-4-6(5)15-8/h1-4H
- InChI Key： DSMMAQWRRJQVTQ-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)(F)F)N=C2C=CC=CC2=N1

Computed Properties

Exact Mass: 232.00162
Monoisotopic Mass: 232.0015103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78

2-Chloro-3-(trifluoromethyl)quinoxaline Security Information

Storage Condition：Sealed in dry,2-8°C

2-Chloro-3-(trifluoromethyl)quinoxaline Pricemore >>

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